1-(4-Methylphenyl)-2,2-diphenylethanone

• CAS No.: 41993-27-5
• Molecular Formula: C21H18O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2,2-diphenylethanone
• InChI: InChI=1S/C21H18O/c1-16-12-14-19(15-13-16)21(22)20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15,20H,1H3
• InChI Key: AUIDAVVPWLOVAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-(4-Methylphenyl)-2,2-diphenylethanone is an organic compound characterized by its unique structure, which includes a 4-methylphenyl group attached to a diphenylethanone backbone

Preparation Methods

The synthesis of 1-(4-Methylphenyl)-2,2-diphenylethanone typically involves the Friedel-Crafts acylation reaction. This method uses an acyl chloride and an aromatic compound in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl3). The reaction conditions often require an anhydrous environment and temperatures ranging from 0°C to 50°C to ensure optimal yield .

Industrial production methods may involve similar synthetic routes but on a larger scale, with enhanced purification steps to ensure the compound’s purity. Techniques such as recrystallization and chromatography are commonly employed to achieve the desired product quality.

Chemical Reactions Analysis

1-(4-Methylphenyl)-2,2-diphenylethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can convert the ketone group into an alcohol.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction results in alcohols.

Scientific Research Applications

1-(4-Methylphenyl)-2,2-diphenylethanone has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, making it valuable in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, contributing to various industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)-2,2-diphenylethanone involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily mediated through its ability to undergo various chemical transformations, which can influence biological systems. For instance, its derivatives may interact with enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

1-(4-Methylphenyl)-2,2-diphenylethanone can be compared with similar compounds such as 4-Methylpropiophenone and 4-Methylacetophenone. These compounds share structural similarities but differ in their specific functional groups and reactivity .

Similar Compounds

• 4-Methylpropiophenone
• 4-Methylacetophenone
• 4-Methylbenzophenone